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For Researchers, Scientists, and Drug Development Professionals

Introduction
TMC-95A is a potent, naturally occurring cyclic peptide that functions as a highly selective,

non-covalent inhibitor of the 20S proteasome. Isolated from the fermentation broth of Apiospora

montagnei, TMC-95A has demonstrated significant cytotoxic activity against specific cancer

cell lines, positioning it as a valuable tool for cancer research and a potential lead compound

for drug development. These application notes provide a comprehensive overview of TMC-
95A's activity in specific cancer types, detailed protocols for its use in key in vitro assays, and a

summary of its mechanism of action.

Mechanism of Action
TMC-95A exerts its anticancer effects by inhibiting the proteolytic activity of the 20S

proteasome, a critical component of the ubiquitin-proteasome system (UPS). The UPS is

responsible for the degradation of a majority of intracellular proteins, including those that

regulate cell cycle progression, apoptosis, and signal transduction. By inhibiting the

proteasome, TMC-95A leads to the accumulation of ubiquitinated proteins, which in turn can

induce cell cycle arrest, trigger apoptosis, and disrupt key signaling pathways essential for

cancer cell survival and proliferation.

TMC-95A inhibits all three major proteolytic activities of the proteasome: chymotrypsin-like

(ChT-L), trypsin-like (T-L), and peptidylglutamyl-peptide hydrolyzing (PGPH) activities. Its
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binding to the proteasome is non-covalent, which may offer a different pharmacological profile

compared to covalent proteasome inhibitors.

Data Presentation
Table 1: In Vitro Proteasome Inhibitory Activity of TMC-
95A

Proteasome Activity IC50 (nM)

Chymotrypsin-like (ChT-L) 5.4[1]

Peptidylglutamyl-peptide hydrolyzing (PGPH) 60[1]

Trypsin-like (T-L) 200[1]

Table 2: Cytotoxic Activity of TMC-95A in Cancer Cell
Lines

Cell Line Cancer Type IC50 (µM)

HCT-116 Colon Carcinoma 4.4[2]

HL-60 Promyelocytic Leukemia 9.8[2]
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TMC-95A Mechanism of Action in Cancer Cells
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Experimental Workflow for Cell Viability (MTT) Assay

Cell Culture

Treatment

MTT Assay

Data Analysis

Seed HCT-116 or HL-60 cells
in 96-well plates

Incubate for 24h

Add serial dilutions
of TMC-95A

Incubate for 48-72h

Add MTT reagent

Incubate for 4h

Solubilize formazan crystals

Measure absorbance
at 570 nm

Calculate % cell viability

Determine IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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